5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile

• CAS No.: 53944-34-6
• Molecular Formula: C13H6N2O2
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 5-oxochromeno[2,3-b]pyridine-7-carbonitrile
• InChI: InChI=1S/C13H6N2O2/c14-7-8-3-4-11-10(6-8)12(16)9-2-1-5-15-13(9)17-11/h1-6H
• InChI Key: PAILXHWXRJKTKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)OC3=C(C2=O)C=C(C=C3)C#N

Description

5-Oxo-5H-chromeno[2,3-B]pyridine-7-carbonitrile is a useful research compound. Its molecular formula is C13H6N2O2 and its molecular weight is 222.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 25 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbaldehyde oxime and 150 ml of acetic anhydride is stirred under reflux for 24 hours. After cooling, the crystals are filtered off, washed with water, dried, and recrystallized from dimethylformamide to give 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbonitrile melting at 260°C.